6β-Prostaglandin I1
6β-Prostaglandin I1
6β 6β-PGI1 is a stable PGI2 analog resistant to hydrolysis in aqueous solutions. 6β-PGI1 has a much longer half-life than PGI2, but a greatly reduced molar potency for receptor mediated function. 6β-PGI1 has a Kact for adenylate cyclase in NCB-20 cells of 4.2 µM compared with 18 nM for PGI2. The potency for vasodilation and inhibition of platelet aggregation is about 1% of PGI2.
Brand Name:
Vulcanchem
CAS No.:
62770-50-7
VCID:
VC0161047
InChI:
InChI=1S/C20H34O5/c1-2-3-4-7-14(21)10-11-16-17-12-15(8-5-6-9-20(23)24)25-19(17)13-18(16)22/h10-11,14-19,21-22H,2-9,12-13H2,1H3,(H,23,24)/b11-10+/t14-,15-,16+,17?,18+,19+/m0/s1
SMILES:
CCCCCC(C=CC1C2CC(OC2CC1O)CCCCC(=O)O)O
Molecular Formula:
C20H34O5
Molecular Weight:
354.5 g/mol
6β-Prostaglandin I1
CAS No.: 62770-50-7
Reference Standards
VCID: VC0161047
Molecular Formula: C20H34O5
Molecular Weight: 354.5 g/mol
CAS No. | 62770-50-7 |
---|---|
Product Name | 6β-Prostaglandin I1 |
Molecular Formula | C20H34O5 |
Molecular Weight | 354.5 g/mol |
IUPAC Name | 5-[(2S,4R,5R,6aR)-5-hydroxy-4-[(E,3S)-3-hydroxyoct-1-enyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]furan-2-yl]pentanoic acid |
Standard InChI | InChI=1S/C20H34O5/c1-2-3-4-7-14(21)10-11-16-17-12-15(8-5-6-9-20(23)24)25-19(17)13-18(16)22/h10-11,14-19,21-22H,2-9,12-13H2,1H3,(H,23,24)/b11-10+/t14-,15-,16+,17?,18+,19+/m0/s1 |
Standard InChIKey | RJADQDXZYFCVHV-CBIPHORWSA-N |
Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]2C1C[C@@H](O2)CCCCC(=O)O)O)O |
SMILES | CCCCCC(C=CC1C2CC(OC2CC1O)CCCCC(=O)O)O |
Canonical SMILES | CCCCCC(C=CC1C2CC(OC2CC1O)CCCCC(=O)O)O |
Description | 6β 6β-PGI1 is a stable PGI2 analog resistant to hydrolysis in aqueous solutions. 6β-PGI1 has a much longer half-life than PGI2, but a greatly reduced molar potency for receptor mediated function. 6β-PGI1 has a Kact for adenylate cyclase in NCB-20 cells of 4.2 µM compared with 18 nM for PGI2. The potency for vasodilation and inhibition of platelet aggregation is about 1% of PGI2. |
Synonyms | 5,6 beta-dihydro-PGI2 5,6-dihydro-PGI2 5,6-dihydro-PGX 5,6-dihydroprostacyclin 5,6-dihydroprostacyclin, (6R,9alpha,11alpha,13E,15S)-(+-)-isomer 5,6-dihydroprostacyclin, (6R,9alpha,11alpha,13E,15S)-isomer 5,6-dihydroprostacyclin, (6S,9alpha,11alpha,13E,15S)-(+-)-isomer 5,6-dihydroprostacyclin, (9alpha,11alpha,13E,15S)-isomer 5,6-dihydroprostaglandin I2 6 beta-PGI1 6-beta-PGI(1) 6-beta-prostaglandin I1 6beta-PGI1 |
Reference | 1.Whittle, B.J.R.,Moncada, S.,Whiting, F., et al. Carbacyclin - a potent stable prostacyclin analogue for the inhibition of platelet aggregation. Prostaglandins 19, 605-627 (1980). |
PubChem Compound | 6441087 |
Last Modified | Nov 11 2021 |
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